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This technical guide provides a comprehensive analysis of the crystal structure of magnesium
bromide hexahydrate (MgBr2z-6H20), tailored for researchers, scientists, and professionals in
drug development. By presenting detailed crystallographic data and experimental
methodologies, this document serves as an in-depth resource for understanding the structural
characteristics of this compound.

Core Crystal Structure Overview

Magnesium bromide hexahydrate crystallizes in the monoclinic system, belonging to the C2/m
space group.[1] The fundamental structural unit consists of a central magnesium ion (Mg2*)
octahedrally coordinated by six water molecules, forming a [Mg(H20)e]2* complex.[1][2] These
discrete hexaaguamagnesium(ll) cations are arranged in the crystal lattice along with bromide
anions (Br~). The bromide ions are not directly bonded to the magnesium ion but are situated
in the crystal lattice, participating in a network of hydrogen bonds with the coordinated water
molecules.[3]

The crystal structure is isotypical with that of magnesium chloride hexahydrate (MgClz-6H20).
[3] This structural arrangement highlights the importance of the hexahydrated magnesium
cation in defining the crystalline framework of these halide salts.
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Crystallographic Data

The crystallographic parameters for magnesium bromide hexahydrate have been determined
by single-crystal X-ray diffraction. The following tables summarize the key quantitative data
from the study by Hennings et al. (2013).[1]

Table 1: Crystal Data and Structure Refinement Details

Parameter Value
Empirical Formula MgBr2:6H20
Formula Weight 292.20 g/mol
Crystal System Monoclinic
Space Group C2/m

a 10.2873 (3) A
b 7.3113 (2) A
C 6.2428 (2) A
a 90°

B 93.303 (1)°

y 90°

Volume 468.58 (2) Az
Z 2

Calculated Density 2.071 g/cm3
Temperature 273 K
Radiation Mo Ka (A = 0.71073 A)
R-factor 0.028

Table 2: Atomic Coordinates and Equivalent Isotropic Displacement Parameters
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Wyckoff

Atom X y z U(eq) [A?]
Symbol
Mgl 2a 0 0 0 0.013
Brl 4i 0.2465 0 0.4208 0.021
01 4 0.1879 0 0.0195 0.018
02 8j 0.0881 0.2185 0.2505 0.019
H1A 8j 0.221 0.068 0.021 0.027
H1B 8j 0.231 -0.068 0.020 0.027
H2A 16k 0.138 0.203 0.352 0.028
H2B 16k 0.043 0.301 0.262 0.028

Experimental Protocols

The structural data presented herein is based on the single-crystal X-ray diffraction analysis
conducted by Hennings, Schmidt, and Voigt.[1]

Synthesis and Crystallization

Magnesium bromide hexahydrate crystals were grown from an agueous solution of 49.8 wt%
magnesium bromide (MgBr2). The crystallization was induced by cooling the solution to 273 K
in a refrigerator for a period of two days. For the preparation of the aqueous solution, pure
grade magnesium bromide hexahydrate was used. The resulting crystals were separated from
the saturated solution and prepared for X-ray diffraction analysis.[1]

X-ray Diffraction Data Collection and Structure
Refinement

A suitable single crystal was selected and mounted for data collection. The crystal was
embedded in perfluorinated ether to prevent degradation. X-ray diffraction data were collected
at a temperature of 273 K. The structure was solved and refined using established
crystallographic software packages. The hydrogen atoms were located in the difference Fourier
maps and were refined isotropically.[1]
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Structural Visualization

The logical relationship of the key components of the magnesium bromide hexahydrate crystal
structure is depicted in the following diagram.

Logical Relationship of MgBr2.-6H20 Crystal Structure Components

Unit Cell Asymmetric Unit

Crystal System Mg(H20)6”2+ Octahedron Br- Anion

Interactions

Space Group lonic Interactions Hydrogen Bonding

Lattice Parameters

Click to download full resolution via product page
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Diagram of the hierarchical relationship of the crystal structure components.

The experimental workflow for the determination of the crystal structure is outlined in the
diagram below.

Experimental Workflow for Crystal Structure Determination

Aqueous Solution Preparation

Crystallization

Single Crystal Selection

X-ray Diffraction Data Collection

Structure Solution

Y

Structure Refinement

Final Crystal Structure
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A simplified workflow for determining the crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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